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Compound of Interest

Compound Name: 1,2-Epoxydecane

Cat. No.: B1346635 Get Quote

Abstract: This technical guide provides a comprehensive overview of the solubility of 1,2-
epoxydecane in a range of common laboratory solvents. Aimed at researchers, scientists, and

professionals in drug development, this document consolidates available data on the solubility

of 1,2-epoxydecane and related epoxides, outlines detailed experimental protocols for

solubility determination, and presents logical workflows for assessing solvent compatibility.

Introduction
1,2-Epoxydecane, a valuable intermediate in organic synthesis, is a long-chain epoxide used

in the production of various specialty chemicals, including surfactants, lubricants, and

polymers. Its reactivity is centered around the strained three-membered epoxide ring, making it

susceptible to ring-opening reactions with a variety of nucleophiles. The solubility of 1,2-
epoxydecane is a critical physical property that dictates its handling, reaction conditions, and

purification methods. A thorough understanding of its solubility profile is therefore essential for

its effective application in research and development.

Physicochemical Properties of 1,2-Epoxydecane
1,2-Epoxydecane is a clear, colorless liquid with a characteristically ethereal odor. Its long,

nonpolar decane chain significantly influences its solubility, rendering it largely immiscible with

water but generally soluble in organic solvents.

Table 1: Physicochemical Properties of 1,2-Epoxydecane
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Property Value Reference

Molecular Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [2]

Density 0.837 g/mL at 20 °C [2]

Boiling Point 234-235 °F at 35 mmHg [2]

Flash Point 173 °F [2]

Water Solubility < 1 mg/mL at 64 °F

Solubility of 1,2-Epoxydecane in Common Solvents
Quantitative solubility data for 1,2-epoxydecane in a wide range of organic solvents is not

readily available in published literature. However, based on the principle of "like dissolves like"

and data for structurally similar epoxides, a qualitative and estimated solubility profile can be

constructed. The long alkyl chain of 1,2-epoxydecane suggests it will be highly soluble in

nonpolar and moderately polar aprotic solvents. Its solubility is expected to decrease in more

polar, protic solvents.

Table 2: Solubility of 1,2-Epoxydecane in Common Laboratory Solvents (Qualitative and

Estimated)
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Solvent Class Solvent Expected Solubility Rationale / Notes

Hydrocarbons Hexane, Toluene Miscible

Nonpolar nature of

both solute and

solvent.

Ethers
Diethyl Ether,

Tetrahydrofuran (THF)
Miscible

Similar polarity and

ability to engage in

dipole-dipole

interactions.

Ketones
Acetone, Methyl Ethyl

Ketone (MEK)
Miscible

Moderately polar

aprotic solvents

capable of dissolving

the epoxide.

Alcohols Methanol, Ethanol Soluble to Miscible

The polar hydroxyl

group of the alcohol

can interact with the

epoxide oxygen, while

the alkyl portion

interacts with the

decane chain.

Solubility may

decrease slightly with

shorter-chain alcohols

due to their higher

polarity. Spillage

clean-up procedures

for 1,2-epoxydecane

recommend using

ethanol, implying good

solubility.

Halogenated
Dichloromethane,

Chloroform
Miscible

Effective solvents for

a wide range of

organic compounds,

including epoxides.
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Polar Aprotic

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

Soluble to Miscible

Strong polar aprotic

solvents that can

effectively solvate the

epoxide.

Water Water Insoluble (< 1 mg/mL)

The nonpolar decane

chain dominates the

molecule's properties,

leading to very low

solubility in the highly

polar water.

Note: "Miscible" indicates that the substances will mix in all proportions to form a single phase.

"Soluble" indicates that a significant amount will dissolve, although it may not be miscible in all

proportions.

Experimental Protocol for Determining the Solubility
of 1,2-Epoxydecane
The following is a detailed methodology for the gravimetric determination of the solubility of 1,2-
epoxydecane in a given solvent. This method is adapted from standard laboratory procedures

for determining the solubility of liquid organic compounds.

Objective: To quantitatively determine the solubility of 1,2-epoxydecane in a selected organic

solvent at a specific temperature.

Materials:

1,2-Epoxydecane (high purity)

Selected solvent (analytical grade)

Scintillation vials or screw-cap test tubes

Thermostatically controlled shaker or water bath

Analytical balance (readable to 0.1 mg)
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Micropipettes

Syringe filters (chemically compatible with the solvent)

Evaporating dish or pre-weighed beaker

Drying oven or vacuum desiccator

Procedure:

Preparation of Saturated Solution: a. Add an excess amount of 1,2-epoxydecane to a

known volume of the selected solvent in a scintillation vial. An excess is indicated by the

presence of a separate liquid phase or turbidity after thorough mixing. b. Tightly cap the vial

to prevent solvent evaporation. c. Place the vial in a thermostatically controlled shaker or

water bath set to the desired temperature (e.g., 25 °C). d. Equilibrate the mixture for a

sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The vial should

be continuously agitated during this time.

Sample Collection and Filtration: a. After equilibration, allow the mixture to stand undisturbed

for a few hours to allow the undissolved 1,2-epoxydecane to settle. b. Carefully draw a

known volume (e.g., 1.00 mL) of the clear, saturated supernatant using a micropipette. c. To

ensure no undissolved droplets are transferred, pass the collected supernatant through a

chemically resistant syringe filter into a pre-weighed evaporating dish or beaker.

Solvent Evaporation and Mass Determination: a. Place the evaporating dish containing the

filtered solution in a drying oven at a temperature slightly above the boiling point of the

solvent but well below that of 1,2-epoxydecane. Alternatively, a rotary evaporator or a

vacuum desiccator can be used for more volatile or heat-sensitive solvents. b. Once all the

solvent has evaporated, allow the dish to cool to room temperature in a desiccator. c. Weigh

the evaporating dish with the 1,2-epoxydecane residue on the analytical balance.

Calculation of Solubility: a. Calculate the mass of the dissolved 1,2-epoxydecane by

subtracting the initial weight of the empty dish from the final weight. b. The solubility can be

expressed in various units, such as g/L, mg/mL, or mol/L, by dividing the mass of the solute

by the volume of the solvent sample taken.

Safety Precautions:
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for 1,2-epoxydecane and the chosen solvent before

starting the experiment.

Visualizations
The following diagrams illustrate key concepts and workflows related to the solubility of 1,2-
epoxydecane.
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Good Solubility

Nonpolar
(e.g., Hexane, Toluene)

High Solubility
(Like dissolves like)

Polar Epoxide Ring
(Hydrophilic)

Click to download full resolution via product page

Caption: Logical relationship of 1,2-epoxydecane solubility based on solvent polarity.
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Conclusion
While specific quantitative solubility data for 1,2-epoxydecane in a broad spectrum of organic

solvents remains a gap in the scientific literature, its structural characteristics strongly indicate

high solubility in nonpolar and moderately polar aprotic solvents, and lower solubility in highly

polar, protic solvents. The provided experimental protocol offers a reliable method for

researchers to determine precise solubility values for their specific applications. A

comprehensive understanding of the solubility of 1,2-epoxydecane is paramount for optimizing

reaction conditions, developing effective purification strategies, and ensuring its safe and

efficient use in the laboratory and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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